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  4. [[[(2R,3R,4R,5R)-5-(3-amino-5-oxo-4,7,9-triazabicyclo[4.3.0]nona-2,7,1 0-trien-9-yl)-3,4-dihydroxy-o
[[[(2R,3R,4R,5R)-5-(3-amino-5-oxo-4,7,9-triazabicyclo[4.3.0]nona-2,7,1 0-trien-9-yl)-3,4-dihydroxy-o [[[(2R,3R,4R,5R)-5-(3-amino-5-oxo-4,7,9-triazabicyclo[4.3.0]nona-2,7,1 0-trien-9-yl)-3,4-dihydroxy-o
Brand Name: Vulcanchem
CAS No.: 103122-85-6
VCID: VC0011153
InChI: InChI=1S/C11H17N4O14P3/c12-6-1-4-7(10(18)14-6)13-3-15(4)11-9(17)8(16)5(27-11)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h1,3,5,8-9,11,16-17H,2H2,(H,22,23)(H,24,25)(H3,12,14,18)(H2,19,20,21)/t5-,8-,9-,11-/m1/s1
SMILES: C1=C(NC(=O)C2=C1N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
Molecular Formula: C11H17N4O14P3
Molecular Weight: 522.19 g/mol

[[[(2R,3R,4R,5R)-5-(3-amino-5-oxo-4,7,9-triazabicyclo[4.3.0]nona-2,7,1 0-trien-9-yl)-3,4-dihydroxy-o

CAS No.: 103122-85-6

Main Products

VCID: VC0011153

Molecular Formula: C11H17N4O14P3

Molecular Weight: 522.19 g/mol

[[[(2R,3R,4R,5R)-5-(3-amino-5-oxo-4,7,9-triazabicyclo[4.3.0]nona-2,7,1 0-trien-9-yl)-3,4-dihydroxy-o - 103122-85-6

CAS No. 103122-85-6
Product Name [[[(2R,3R,4R,5R)-5-(3-amino-5-oxo-4,7,9-triazabicyclo[4.3.0]nona-2,7,1 0-trien-9-yl)-3,4-dihydroxy-o
Molecular Formula C11H17N4O14P3
Molecular Weight 522.19 g/mol
IUPAC Name [[(2R,3S,4R,5R)-5-(6-amino-4-oxo-5H-imidazo[4,5-c]pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
Standard InChI InChI=1S/C11H17N4O14P3/c12-6-1-4-7(10(18)14-6)13-3-15(4)11-9(17)8(16)5(27-11)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h1,3,5,8-9,11,16-17H,2H2,(H,22,23)(H,24,25)(H3,12,14,18)(H2,19,20,21)/t5-,8-,9-,11-/m1/s1
Standard InChIKey FCBFMNZRZDXNQB-MGUDNFKCSA-N
Isomeric SMILES C1=C(NC(=O)C2=C1N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
SMILES C1=C(NC(=O)C2=C1N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
Canonical SMILES C1=C(NC(=O)C2=C1N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
Synonyms 3-deaza-GTP
3-deazaguanosine triphosphate
PubChem Compound 128263
Last Modified Nov 11 2021
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